Cas no 189625-12-5 (tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate)

• Product Name: tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate
• CAS No: 189625-12-5
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD07367801
• CID: 115680
• PubChem ID: 11084836
• Update Time: 2025-05-21

tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• [(1R,4S)-4-HYDROXY-2-CYCLOPENTEN-1-YL]CARBAMIC ACID, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid,N-[(1R,4S)-4-hydroxy-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester
• (+)-(1S,4R)-1-hydroxy-4-[(tert-butoxycarbonyl)amino]-2-cyclopentene
• (1R,4S)-4-hydroxy-1-n-tertbutoxycarbox
• (1S,4R)-4-(tert-butoxycarbonylamino)cyclopenta-2-en-1-ol
• (1S,4R)-4-[N-(tert-butoxycarbonyl)amino]-2-cyclopentene-1-ol
• (2R,4S)-(4-hydroxycyclopent-2-enyl)-carbamic acid tert-butyl ester
• [(1R,4S)-4-Hydroxy-2-cyclopenten-1-yl]carbamic acid tert-butyl ester
• Carbamic acid, [(1R,4S)-4-hydroxy-2-cyclopenten-1-yl]-, 1,1-dimethylethyl
• tert-Butyl ((1R,4S)
• (1R,4S)-4-hydroxy-1-n-tertbutoxycarboxy-,2-cyclope
• tert-Butyl ((1R,4S)-4-hydroxycyclopent-2-en-1-yl)carbamate
• (1R,4S)-4-HYDROXY-1-N-TERT-BUTOXYCARBOXY-2-CYCLOPENTENAMINE
• tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate
• (1R,4S)-(4-Hydroxy-cyclopent-2-enyl)-carbamic acid tert-butyl ester
• 178152-48-2
• tert-Butyl ((1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl)carbamate
• P15638
• rel-tert-butyl n-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate
• CS-0058565
• (1R,4S)-1-(Boc-amino)-4-hydroxycyclopent-2-ene
• A881421
• SCHEMBL10081129
• tert-Butyl((1R,4S)-rel-4-hydroxycyclopent-2-en-1-yl)carbamate
• TERT-BUTYL (1R,4S)-4-HYDROXYCYCLOPENT-2-ENYLCARBAMATE
• MFCD09954747
• [(1R,4S)-4-Hydroxy-2-cyclopenten-1-yl]carbamic acid,1,1-dimethylethyl ester
• rel-tert-butyl n-[(1r,4s)-4-hydroxycyclopent-2-en-1-yl]carbamate
• AS-52784
• 189625-12-5
• Carbamic acid, N-[(1R,4S)-4-hydroxy-2-cyclopenten-1-yl]-, 1,1-dimethylethyl ester, rel-
• tert-butyl n-[cis-4-hydroxycyclopent-2-en-1-yl]carbamate
• AMY35411
• AKOS006285566
• cis-(4-Hydroxy-cyclopent-2-enyl)-carbamic acid tert-butyl ester
• MFCD07367801
• -4-hydroxycyclopent-2-en-1-yl)

• MDL： MFCD07367801
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7-8,12H,6H2,1-3H3,(H,11,13)/t7-,8+/m0/s1
• InChI Key： UWWUTEZECIYOCW-JGVFFNPUSA-N
• SMILES： O(C(N[C@H]1C=C[C@H](C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12100
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 1.59140

Additional information on tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate

tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate: A Comprehensive Overview

tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate is a compound with the CAS registry number 189625-12-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The tert-butyl group attached to the molecule contributes to its stability and solubility properties, while the cyclopentene ring introduces a degree of rigidity and stereochemical complexity. The hydroxyl group at the 4-position of the cyclopentene ring further enhances its reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations, such as esterification and amidation, makes it a versatile building block in organic synthesis.

The stereochemistry of this compound plays a crucial role in its biological activity. The (1R,4S) configuration ensures that the molecule interacts selectively with specific biological targets, such as enzymes and receptors. This selectivity is essential for designing drugs with high efficacy and minimal side effects. Recent advancements in chiral synthesis techniques have enabled the efficient production of this enantiomerically pure compound, further enhancing its utility in medicinal chemistry.

In terms of applications, tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate has been investigated for its potential in treating inflammatory diseases. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound could serve as a lead molecule for developing anti-inflammatory therapies with improved safety profiles.

Moreover, the compound's structural versatility has led to its exploration in other therapeutic areas, including neurodegenerative diseases and cancer. Its ability to modulate key signaling pathways involved in these conditions has been extensively studied using advanced molecular modeling techniques. These studies have provided valuable insights into the compound's mechanism of action and its potential for further optimization.

From a synthetic perspective, the preparation of tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate involves a series of well-defined steps that ensure high yields and purity. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles. These advancements not only improve the scalability of the synthesis but also contribute to sustainable chemical practices.

In conclusion, tert-butyl N-[(1R,4S)-4-hydroxycyclopent-2-en-1-yl]carbamate is a promising compound with significant potential in drug discovery and development. Its unique structural features, coupled with recent research findings, underscore its importance as a valuable tool in organic chemistry and pharmacology. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of therapeutic interventions.